Cas no 303146-34-1 (5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 303146-34-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00793181
• CID: 5012248
• Update Time: 2026-02-27

5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile
• 5-acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydropyridine-3-carbonitrile
• 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00793181
• Inchi： 1S/C12H14N2O2/c1-4-5-14-8(2)11(9(3)15)6-10(7-13)12(14)16/h6H,4-5H2,1-3H3
• InChI Key： BDCCWZUVCZQKPX-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(C(C)=O)=C(C)N1CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 1
• Topological Polar Surface Area: 61.2

Additional information on 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Overview of 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 303146-34-1)

5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 303146-34-1) is a specialized organic compound belonging to the pyridinecarbonitrile family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and functional roles, making it a subject of interest in both academic and industrial settings.

The molecular structure of 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile features a pyridine core substituted with an acetyl group, a methyl group, and a propyl chain, along with a carbonitrile moiety. This combination of functional groups contributes to its versatility in chemical reactions and interactions. The compound's CAS No. 303146-34-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, the demand for heterocyclic compounds like 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile is rising, particularly in drug discovery and development. Users frequently search for terms such as "pyridine derivatives in medicine" or "applications of carbonitrile compounds," reflecting the growing curiosity about its therapeutic potential. Recent studies suggest that this compound may exhibit bioactive properties, making it a candidate for further investigation in treating metabolic disorders or inflammatory conditions.

From a synthetic chemistry perspective, the preparation of 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile involves multi-step reactions, including cyclization and functional group interconversion. Optimizing these processes is a hot topic among chemists, as efficiency and yield are critical for scaling up production. Searches related to "synthesis of pyridinecarbonitriles" or "green chemistry approaches for heterocycles" highlight the community's focus on sustainable and cost-effective methods.

Another area of interest is the compound's potential role in advanced materials. Its electron-rich structure makes it a promising building block for organic semiconductors or catalysts. Queries like "pyridine-based materials for electronics" or "nitrile-containing compounds in catalysis" align with this trend, underscoring its relevance in cutting-edge technologies.

In summary, 5-Acetyl-6-methyl-2-oxo-1-propyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 303146-34-1) is a multifaceted compound with broad applicability. Its structural features, combined with emerging research trends, position it as a valuable entity in both scientific and industrial domains. As exploration continues, this compound is likely to play an increasingly prominent role in innovations across multiple fields.